3-(Dibenzo[b,d]furan-3-ylamino)-2-cyclohexen-1-one

• Molecular Formula: C18H15NO2
• Molecular Weight: 277.3 g/mol
• IUPAC Name: 3-(dibenzofuran-3-ylamino)cyclohex-2-en-1-one
• InChI: InChI=1S/C18H15NO2/c20-14-5-3-4-12(10-14)19-13-8-9-16-15-6-1-2-7-17(15)21-18(16)11-13/h1-2,6-11,19H,3-5H2
• InChI Key: DIQSNUABGQRZPZ-UHFFFAOYSA-N
• SMILES: C1CC(=CC(=O)C1)NC2=CC3=C(C=C2)C4=CC=CC=C4O3

Description

3-(Dibenzo[b,d]furan-3-ylamino)-2-cyclohexen-1-one, also known as DBF, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DBF belongs to the class of compounds known as aryl hydrocarbon receptor (AhR) agonists, which are known to modulate various cellular processes.

Mechanism of Action

3-(Dibenzo[b,d]furan-3-ylamino)-2-cyclohexen-1-one exerts its effects through the AhR pathway, which is involved in various cellular processes, including cell differentiation, cell proliferation, and immune function. Upon binding to AhR, 3-(Dibenzo[b,d]furan-3-ylamino)-2-cyclohexen-1-one induces a conformational change that leads to the activation of downstream signaling pathways, ultimately leading to the modulation of cellular processes.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, 3-(Dibenzo[b,d]furan-3-ylamino)-2-cyclohexen-1-one has also been shown to have anti-inflammatory and immunomodulatory effects. It has been shown to inhibit the production of inflammatory cytokines and to modulate the activity of immune cells.

Advantages and Limitations for Lab Experiments

3-(Dibenzo[b,d]furan-3-ylamino)-2-cyclohexen-1-one has several advantages for use in laboratory experiments, including its high potency and specificity for AhR. However, its solubility in aqueous solutions can be a limitation, and its potential toxicity at high concentrations must be taken into consideration.

Future Directions

There are several potential future directions for research on 3-(Dibenzo[b,d]furan-3-ylamino)-2-cyclohexen-1-one. One area of interest is the development of 3-(Dibenzo[b,d]furan-3-ylamino)-2-cyclohexen-1-one analogs with improved pharmacological properties. Another area of interest is the investigation of the effects of 3-(Dibenzo[b,d]furan-3-ylamino)-2-cyclohexen-1-one on other cellular processes, such as metabolism and epigenetic regulation. Additionally, the potential use of 3-(Dibenzo[b,d]furan-3-ylamino)-2-cyclohexen-1-one in combination with other therapies, such as chemotherapy and immunotherapy, is an area of active research.

Synthesis Methods

3-(Dibenzo[b,d]furan-3-ylamino)-2-cyclohexen-1-one can be synthesized using a variety of methods, including the Suzuki-Miyaura coupling reaction and the Buchwald-Hartwig coupling reaction. The Suzuki-Miyaura coupling reaction involves the reaction of a boronic acid with an aryl halide in the presence of a palladium catalyst, while the Buchwald-Hartwig coupling reaction involves the reaction of an aryl halide with an amine in the presence of a palladium catalyst.

Scientific Research Applications

3-(Dibenzo[b,d]furan-3-ylamino)-2-cyclohexen-1-one has been studied extensively for its potential therapeutic applications, particularly in the field of cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. 3-(Dibenzo[b,d]furan-3-ylamino)-2-cyclohexen-1-one has also been shown to induce apoptosis, or programmed cell death, in cancer cells.